![molecular formula C12H15NO4 B1386063 2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid CAS No. 1019353-77-5](/img/structure/B1386063.png)
2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound could involve the use of tetrahydropyran derivatives. Specifically, 2-Tetrahydropyranyl (THP-) ethers derived from the reaction of alcohols and 3,4-dihydropyran are commonly used as protecting groups in organic synthesis . The alcohol can later be restored by acid-catalyzed hydrolysis .Scientific Research Applications
DNA Strand Break Detection
One related compound, O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine , has been reported to improve the process of detecting single strand breaks (SSBs) in DNA when coupled with alkaline gel electrophoresis .
Synthesis of Potential HDAC Inhibitors
The same compound mentioned above may be used in the synthesis of potential histone deacetylase (HDAC) inhibitors .
Synthesis of 1,3-Dienyl Acetal
Another related compound, Tetrahydro-2-(2-propynyloxy)-2H-pyran , was used in the preparation of 1,3-dienyl acetal .
Mechanism of Action
Target of Action
The exact target of “2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid” is currently unknown due to the lack of specific studies on this compound .
Biochemical Pathways
Without specific studies, it’s difficult to determine the exact biochemical pathways affected by “2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid”. Similar compounds may interact with various biochemical pathways based on their functional groups .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid” are currently unknown. These properties are crucial for understanding the bioavailability of the compound .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Without specific studies, it’s challenging to determine how these factors might influence "2-((tetrahydro-2h-pyran-2-yl)methoxy)isonicotinic acid" .
properties
IUPAC Name |
2-(oxan-2-ylmethoxy)pyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c14-12(15)9-4-5-13-11(7-9)17-8-10-3-1-2-6-16-10/h4-5,7,10H,1-3,6,8H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLXJNYGMAIUKFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)COC2=NC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((Tetrahydro-2H-pyran-2-yl)methoxy)isonicotinic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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